Cas no 66035-56-1 (1-methyl-5-phenyl-4,6-dioxa-1-azonia-5-boranuidabicyclo[3.3.0]octane)

• Product Name: 1-methyl-5-phenyl-4,6-dioxa-1-azonia-5-boranuidabicyclo[3.3.0]octane
• CAS No: 66035-56-1
• MF: C₁₁H₁₆BNO₂
• MW: 205.061243057251
• CID: 963020
• PubChem ID: 435343
• Update Time: 2025-04-19

1-methyl-5-phenyl-4,6-dioxa-1-azonia-5-boranuidabicyclo[3.3.0]octane Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-phenyl-4,6-dioxa-1-azonia-5-boranuidabicyclo[3.3.0]octane
• AC1L8ZB2
• NSC368007
• NSC-368007
• DTXSID50331114
• 66035-56-1

• Inchi： 1S/C11H16BNO2/c1-13-7-9-14-12(13,15-10-8-13)11-5-3-2-4-6-11/h2-6H,7-10H2,1H3
• InChI Key： WRINNDLKTUMKOX-UHFFFAOYSA-N
• SMILES： O1[B-]2(C3C=CC=CC=3)[N+](C)(CCO2)CC1

Computed Properties

• Exact Mass: 204.13108
• Monoisotopic Mass: 205.1274089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46
• LogP: 0.29830